Cas no 199796-12-8 (Liguiritigenin-7-O-D-apiosyl-4'-O-D-glucoside)

• Product Name: Liguiritigenin-7-O-D-apiosyl-4'-O-D-glucoside
• CAS No: 199796-12-8
• MF: C₂₆H₃₀O₁₃
• MW: 550.508609294891
• CID: 823226
• PubChem ID: 124578359
• Update Time: 2025-06-13

Liguiritigenin-7-O-D-apiosyl-4'-O-D-glucoside Chemical and Physical Properties

Names and Identifiers

• Liquiritin apioside
• Liguiritigenin-7-O-D-apiosyl-4’-O-D-glucoside
• (2S)-7-(D-Apio-beta-D-furanosyloxy)-2-[4-(beta-D-glucopyranosyloxy)phenyl]-2,3-dihydro-4H-1-benzopyran-4-one
• Liguiritigenin-7-O-D-apiosyl-4'-O-D-glucoside
• 7,4'-Dihydroxyflavanone 7-apiofuranoside-4'-glucoside
• HY-N2624
• DA-64971
• 1ST158880
• CHEBI:189500
• F17683
• Liguiritigenin-7-O-beta-D-apiosyl-4'-O-beta-D-glucoside
• PD171512
• (2S)-7-[(2S,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxy-2-[4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]-2,3-dihydrochromen-4-one
• AKOS030573584
• MS-30071
• CS-0023031
• 199796-12-8

• Inchi： 1S/C26H30O13/c27-9-19-20(30)21(31)22(32)24(39-19)36-13-3-1-12(2-4-13)17-8-16(29)15-6-5-14(7-18(15)38-17)37-25-23(33)26(34,10-28)11-35-25/h1-7,17,19-25,27-28,30-34H,8-11H2/t17-,19+,20+,21-,22+,23-,24+,25-,26+/m0/s1
• InChI Key： KEABDZDFSMGRQX-DWMQJYMWSA-N
• SMILES： O1C[C@](CO)([C@H]([C@@H]1OC1C=CC2C(C[C@@H](C3C=CC(=CC=3)O[C@H]3[C@@H]([C@H]([C@@H]([C@@H](CO)O3)O)O)O)OC=2C=1)=O)O)O

Computed Properties

• Exact Mass: 550.16900
• Monoisotopic Mass: 550.169
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 39
• Rotatable Bond Count: 7
• Complexity: 837
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 205A^2
• XLogP3: -1.541

Experimental Properties

• Color/Form: Powder
• Density: 1.591
• Boiling Point: 889.4±65.0 °C at 760 mmHg
• Flash Point: 299.2±27.8 °C
• PSA: 204.83000
• LogP: -1.60880
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

Liguiritigenin-7-O-D-apiosyl-4'-O-D-glucoside Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glycosides

Additional information on Liguiritigenin-7-O-D-apiosyl-4'-O-D-glucoside

Research Briefing on Liguiritigenin-7-O-D-apiosyl-4'-O-D-glucoside (CAS: 199796-12-8): Recent Advances and Therapeutic Potential

Liguiritigenin-7-O-D-apiosyl-4'-O-D-glucoside (CAS: 199796-12-8), a bioactive flavonoid glycoside, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, derived from natural sources such as Glycyrrhiza species, exhibits a range of pharmacological activities, including anti-inflammatory, antioxidant, and anticancer properties. Recent studies have focused on elucidating its molecular mechanisms, pharmacokinetic profiles, and potential therapeutic applications, making it a promising candidate for drug development.

In a 2023 study published in the Journal of Natural Products, researchers investigated the anti-inflammatory effects of Liguiritigenin-7-O-D-apiosyl-4'-O-D-glucoside using in vitro and in vivo models. The results demonstrated that the compound significantly inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by modulating the NF-κB signaling pathway. These findings suggest its potential as a novel anti-inflammatory agent, particularly for chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Another recent study, published in Phytomedicine (2024), explored the antioxidant properties of this compound. Using advanced spectroscopic techniques and cell-based assays, the researchers found that Liguiritigenin-7-O-D-apiosyl-4'-O-D-glucoside exhibits strong free radical scavenging activity and protects cells from oxidative stress-induced damage. This property is particularly relevant for developing therapies against neurodegenerative diseases, such as Alzheimer's and Parkinson's, where oxidative stress plays a critical role in disease progression.

Pharmacokinetic studies have also made progress in understanding the bioavailability and metabolic pathways of Liguiritigenin-7-O-D-apiosyl-4'-O-D-glucoside. A 2024 paper in Drug Metabolism and Disposition reported that the compound undergoes rapid hydrolysis in the gastrointestinal tract, releasing its aglycone form, liguiritigenin, which is then absorbed into the bloodstream. This insight is crucial for formulating effective delivery systems, such as nanoemulsions or liposomes, to enhance its therapeutic efficacy.

In the realm of oncology, recent research has highlighted the compound's potential as an anticancer agent. A 2023 study in Molecular Cancer Therapeutics revealed that Liguiritigenin-7-O-D-apiosyl-4'-O-D-glucoside induces apoptosis in several cancer cell lines, including breast and colon cancer, by activating the intrinsic mitochondrial pathway. Additionally, it was found to synergize with conventional chemotherapeutic agents, suggesting its utility in combination therapies.

Despite these promising findings, challenges remain in the clinical translation of Liguiritigenin-7-O-D-apiosyl-4'-O-D-glucoside. Issues such as low oral bioavailability, potential drug interactions, and the need for large-scale synthesis methods must be addressed. Ongoing research is focusing on structural modifications and novel formulation strategies to overcome these limitations.

In conclusion, Liguiritigenin-7-O-D-apiosyl-4'-O-D-glucoside (CAS: 199796-12-8) represents a multifaceted compound with significant therapeutic potential. Its diverse pharmacological activities, coupled with recent advancements in understanding its mechanisms and pharmacokinetics, position it as a valuable candidate for further drug development. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical applications.